Cas no 669740-18-5 (4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure
669740-18-5 structure
Product Name:4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:669740-18-5
MF:C13H15N3O2S
MW:277.342101335526
MDL:MFCD04054996
CID:891414
PubChem ID:1092866
Update Time:2025-04-19

4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-((4-methoxyphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
    • 3-[(4-methoxyphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 4-ALLYL-5-[(4-METHOXYPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
    • HMS1694M15
    • SR-01000324208-1
    • CS-0267320
    • 669740-18-5
    • DTXSID70360244
    • AKOS000283303
    • BB 0217448
    • MFCD04054996
    • VS-03762
    • 5-[(4-methoxyphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • EN300-08298
    • Z56926535
    • BAS 08866933
    • SR-01000324208
    • 4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD04054996
    • Inchi： 1S/C13H15N3O2S/c1-3-8-16-12(14-15-13(16)19)9-18-11-6-4-10(17-2)5-7-11/h3-7H,1,8-9H2,2H3,(H,15,19)
    • InChI Key： QRETVRFAPFWBRB-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(COC2C=CC(=CC=2)OC)N1CC=C

Computed Properties

  • Exact Mass: 277.08800
  • Monoisotopic Mass: 277.088498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • PSA: 87.97000
  • LogP: 2.34040

4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Allyl-5-(4-methoxyphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614328-100mg
4-Allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
 669740-18-5
100mg
 $ 50.00 2022-06-08
TRC
A614328-500mg
4-Allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
 669740-18-5
500mg
 $ 210.00 2022-06-08
TRC
A614328-1g
4-Allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
 669740-18-5
1g
 $ 320.00 2022-06-08
abcr
AB214904-1 g
4-Allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%
 669740-18-5
1g
 €217.60 2023-05-06
abcr
AB214904-5 g
4-Allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%
 669740-18-5
5g
 €723.20 2023-05-06
Chemenu
CM114707-1g
4-allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
 669740-18-5 95%
1g
 $*** 2023-05-29
Chemenu
CM114707-5g
4-allyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
 669740-18-5 95%
5g
 $*** 2023-05-29
eNovation Chemicals LLC
Y1246624-1g
4-ALLYL-5-[(4-METHOXYPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
 669740-18-5 95%
1g
 $185 2024-06-06
eNovation Chemicals LLC
Y1246624-5g
4-ALLYL-5-[(4-METHOXYPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
 669740-18-5 95%
5g
 $650 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337990-1g
4-Allyl-5-((4-methoxyphenoxy)methyl)-4h-1,2,4-triazole-3-thiol
 669740-18-5 95+%
1g
 ￥2310.00 2024-05-04

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